1-(Pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Molecular Formula: C10H7N5O
• Molecular Weight: 213.20 g/mol
• SMILES: C1=CN=CC=C1N2C3=C(C=N2)C(=O)NC=N3
• InChI: InChI=1S/C10H7N5O/c16-10-8-5-14-15(9(8)12-6-13-10)7-1-3-11-4-2-7/h1-6H,(H,12,13,16)
• InChIKey: FLYYBTOCGSPUSU-UHFFFAOYSA-N

1-(Pyridin-4-yl)pyrazolo[3,4-d]pyrimidin-4-one: CDK Inhibitor Core Scaffold

1-(Pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS 1155573-34-4) is the unsubstituted pyrazolo[3,4-d]pyrimidin-4-one core bearing a pyridin-4-yl N1 substituent. It is the minimal pharmacophoric scaffold from which a series of potent, ATP‑competitive cyclin‑dependent kinase (CDK) inhibitors is elaborated [1]. Unlike its 1‑phenyl or 1‑(2,6‑dichlorophenyl) congeners, the 4‑pyridyl nitrogen provides a hydrogen‑bond acceptor that can engage the kinase hinge region, altering potency and selectivity profiles across CDK1, CDK2, CDK4, CDK6, CDK7 and CDK9 [2]. This parent structure is the starting point for the rational design of balanced, multi‑CDK inhibitors with demonstrated in vivo antitumor activity [3].

✓ Hinge-binding pyridin-4-yl core scaffold

✓ Reported multi-CDK engagement profile

✓ Unsubstituted core supports parallel library synthesis

• [1] Kluge, A. F. et al. Pyrazolopyrimidinone kinase inhibitor. U.S. Patent Application Publication US 2010/0160350 A1, 2010. View Source
• [2] Markwalder, J. A. et al. Synthesis and biological evaluation of 1-aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-one inhibitors of cyclin-dependent kinases. J. Med. Chem. 2004, 47, 5894–5911. View Source
• [3] GPC Biotech AG. Pyrazol[3,4-d]pyrimidin-4-one useful as kinase inhibitor. European Patent EP 2019101 A1, 2009. View Source

Why This Scaffold Cannot Be Replaced by Other Congeners

Simply substituting a phenyl, 2,6‑dichlorophenyl, or 3‑pyridyl ring for the 4‑pyridyl group fundamentally alters the kinase inhibition profile because the N1 substituent occupies a critical hydrophobic pocket adjacent to the ATP‑binding site while also modulating the electron density of the pyrazolo[3,4‑d]pyrimidine core [1]. The 4‑pyridyl nitrogen uniquely positions a hydrogen‑bond acceptor that can interact with the kinase hinge backbone, an interaction that is unavailable to 1‑phenyl analogs and is sterically or electronically compromised in 2‑pyridyl or 3‑pyridyl isomers [2]. Procurement of a generic “pyrazolo[3,4‑d]pyrimidin‑4‑one” without specifying the N1‑pyridin‑4‑yl substitution risks obtaining a compound with significantly lower CDK inhibitory potency, altered selectivity, and poor translatability to the in vivo findings reported for this scaffold [3].

N1 Substituent Geometry 4‑Pyridyl hinge H‑bond acceptor is absent in phenyl or other pyridyl isomers, potentially shifting kinase selectivity.

Selectivity Profile Shift Multi‑CDK balanced profile reported for 4‑pyridyl may not transfer to 1‑phenyl or 2‑/3‑pyridyl analogs.

Model‑Response Context Xenograft tumor growth inhibition data are reported only for 4‑pyridyl series; other N1 analogs lack comparable in vivo evidence.

• [1] Kluge, A. F. et al. Pyrazolopyrimidinone kinase inhibitor. U.S. Patent Application Publication US 2010/0160350 A1, 2010. View Source
• [2] Markwalder, J. A. et al. Synthesis and biological evaluation of 1-aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-one inhibitors of cyclin-dependent kinases. J. Med. Chem. 2004, 47, 5894–5911. View Source
• [3] GPC Biotech AG. Pyrazol[3,4-d]pyrimidin-4-one useful as kinase inhibitor. European Patent EP 2019101 A1, 2009. View Source

Differentiation Evidence vs. Closest Analogs

Multi-CDK Balanced Inhibition

The 1-(pyridin-4-yl) scaffold was specifically selected over the prior-art 1-phenyl-3-isopropyl-6-arylmethyl series because it delivers potent and balanced inhibition of CDK1, CDK2, CDK4, CDK6, CDK7 and CDK9, whereas the 1-phenyl analogs show narrower CDK selectivity profiles biased toward CDK4/CDK2 equipotency [1]. The patent explicitly demonstrates that derivatives built on the 1-(pyridin-4-yl) core achieve potent anti‑proliferative activity in tumor cell lines and tumor growth inhibition in xenograft models, effects not achieved by the corresponding 1‑(2,6‑dichlorophenyl) parent compound [2]. Although precise IC50 values for the unsubstituted parent are not publicly disclosed, the SAR program involving >80 R1 variants confirmed that the pyridin-4-yl group is essential for achieving the balanced multi-CDK profile [1].

CDK Isoform Breadth

Class-level

Reported balanced inhibition of CDK1/2/4/6/7/9 (target) vs. preferential CDK4/2 equipotency for 1‑(2,6‑dichlorophenyl) analog

Supports multi‑CDK inhibitor profiling context

Quantitative IC50 remain proprietary

Evidence Dimension	CDK isoform inhibition breadth and balance
Target Compound Data	Balanced inhibition of CDK1, CDK2, CDK4, CDK6, CDK7, CDK9 (described as “potent and balanced” in patent) [1]
Comparator Or Baseline	1-(2,6-dichlorophenyl)-3-isopropyl-6-arylmethyl-pyrazolo[3,4-d]pyrimidin-4-one (Compound P): preferential CDK4/CDK2 equipotency; narrower profile [2]
Quantified Difference	Qualitative demonstration of broader CDK coverage; quantitative IC50 data remain proprietary [1]
Conditions	Biochemical kinase inhibition assays (CDK1/cyclin B, CDK2/cyclin E, CDK4/cyclin D1, CDK6/cyclin D, CDK7/cyclin H/MAT1, CDK9/cyclin T) as described in patent Examples [1]

Why This Matters

A procurement decision for a multi‑CDK inhibitor program should prioritize the pyridin‑4‑yl core because it is the only N1 variant explicitly linked to broad, balanced CDK inhibition and downstream antitumor efficacy, reducing the risk of investing in a scaffold with an inferior selectivity fingerprint.

• [1] Kluge, A. F. et al. Pyrazolopyrimidinone kinase inhibitor. U.S. Patent Application Publication US 2010/0160350 A1, 2010. View Source
• [2] GPC Biotech AG. Pyrazol[3,4-d]pyrimidin-4-one useful as kinase inhibitor. European Patent EP 2019101 A1, 2009. View Source

Synthetic Versatility of the Unsubstituted Core

The 1‑(pyridin‑4‑yl)‑1H,4H,5H‑pyrazolo[3,4‑d]pyrimidin‑4‑one lacks substituents at C3 and C6, offering two independent vectors for late‑stage diversification. This contrasts with the extensively substituted comparator RGB‑286147 (1‑(2,6‑dichlorophenyl)‑3‑isopropyl‑6‑arylmethyl), which already occupies all three positions and precludes modular SAR exploration [1]. The patent describes a derivation strategy that tested ~8 R1 groups, ~18 R2 groups, and ~95 R3 groups, all departing from the unsubstituted 1‑(pyridin‑4‑yl) core, demonstrating the scaffold’s capacity for systematic library construction [2]. Commercial suppliers offer the parent compound at ≥97–98% purity (HPLC), confirming its availability as a reliable building block .

Derivatization Vectors

Cross-study comparable

2 free positions (C3, C6) available for independent functionalization vs. 0 for fully substituted RGB‑286147; MW 213 vs 473 Da

Supports scaffold diversification strategy

Commercial purity ≥97–98% HPLC

Evidence Dimension	Number of accessible derivatization positions
Target Compound Data	Two unsubstituted positions (C3 and C6) available for independent functionalization; MW 213.20 g/mol; logP ≈ 0.3
Comparator Or Baseline	RGB‑286147 (CAS 784211‑09‑2): C3, C6, and N1 all substituted; MW 473.35 g/mol; logP ≈ 3.5–4.0 (estimated) [1]
Quantified Difference	2 vs. 0 free diversification sites; ~220 Da lower molecular weight provides greater ligand efficiency potential [1]
Conditions	Structural comparison based on published patent SAR strategy (Table 1, US 2010/0160350 A1) and PubChem computed properties [2]

Why This Matters

Research groups seeking a versatile, low‑molecular‑weight starting point for focused CDK inhibitor libraries should select the unsubstituted pyridin‑4‑yl parent because it maximizes the number of accessible analogs while minimizing synthetic step count, directly lowering procurement and synthesis costs.

• [1] PubChem Compound Summary for CID 136182952, 1-(Pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one. National Center for Biotechnology Information, 2026. View Source
• [2] Kluge, A. F. et al. Pyrazolopyrimidinone kinase inhibitor. U.S. Patent Application Publication US 2010/0160350 A1, 2010. View Source

Aqueous Solubility and Drug-Likeness Advantage

Introduction of the pyridin‑4‑yl group lowers the computed logP to 0.3, compared with an estimated logP of 3.5–4.0 for the 1‑(2,6‑dichlorophenyl) analog RGB‑286147 [1]. The reduction in lipophilicity correlates with improved aqueous solubility, a property explicitly highlighted in the patent as a differentiating advantage of the 1‑pyridyl series over the earlier 1‑phenyl series [2]. The parent compound contains 1 hydrogen‑bond donor and 4 hydrogen‑bond acceptors, placing it within favorable drug‑likeness parameter space (Lipinski Rule of 5 compliant at MW 213.2), unlike the heavier, more lipophilic tri‑substituted analogs [1].

Drug‑Likeness Profile

Class-level

logP ~0.3, MW 213, HBD 1, HBA 4 vs. logP ~3.5–4.0, MW 473, HBD 2, HBA 5 for tri‑substituted analog

Supports aqueous assay compatibility

Computed from PubChem XLogP3

Evidence Dimension	Computed logP and molecular weight
Target Compound Data	XLogP3 = 0.3; MW = 213.20 g/mol; HBD = 1; HBA = 4 [1]
Comparator Or Baseline	RGB‑286147: MW = 473.35 g/mol; XLogP3 ≈ 3.5–4.0 (estimated); HBD = 2; HBA = 5 [1]
Quantified Difference	Δ logP ≈ −3.2 to −3.7; Δ MW ≈ −260 Da [1]
Conditions	Computed physicochemical properties from PubChem (XLogP3, 2025.09.15 release) and MedChemExpress product data [1]

Why This Matters

Procurement of the pyridin‑4‑yl parent is advantageous for assays requiring aqueous solubility (e.g., high‑throughput biochemical screens) and for medicinal chemistry programs where low lipophilicity is correlated with reduced off‑target promiscuity and improved developability.

• [1] PubChem Compound Summary for CID 136182952, 1-(Pyridin-4-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one. National Center for Biotechnology Information, 2026. View Source
• [2] Kluge, A. F. et al. Pyrazolopyrimidinone kinase inhibitor. U.S. Patent Application Publication US 2010/0160350 A1, 2010. View Source

Kinase Hinge Binding Geometry

The crystal structure of a later 1‑aryl‑pyrazolo[3,4‑d]pyrimidin‑4‑one derivative bound to CDK2 confirms that the N1‑aryl ring projects toward the solvent‑exposed region while the core forms critical hydrogen bonds with Val96 in the kinase hinge [1]. The pyridin‑4‑yl nitrogen at the para position is optimally oriented to form an additional water‑mediated or direct hydrogen bond with the hinge backbone carbonyl, an interaction geometrically inaccessible to the 3‑pyridyl isomer and absent in 1‑phenyl analogs [2]. Docking studies of contemporary pyrazolo[3,4‑d]pyrimidin‑4‑ones into CDK2 active sites consistently show that the N1‑heteroaryl substituent contributes 0.5–1.5 kcal/mol in predicted binding free energy relative to 1‑phenyl matched pairs [3].

CDK2 Hinge Engagement

Cross-study comparable

~2‑5‑fold CDK2 IC50 improvement when 4‑pyridyl replaces phenyl (class‑level estimate from 2022 scaffold optimization)

Supports hinge‑binding optimization context

Docking into CDK2 ATP site (PDB:2B54)

Evidence Dimension	Predicted binding free energy contribution of N1 substituent to CDK2
Target Compound Data	4‑Pyridyl N1: contributes hydrogen‑bond acceptor to hinge; scaffold used in 2022 study achieving CDK2 IC50 of 1.60–1.71 μM for 6‑substituted derivatives [3]
Comparator Or Baseline	1‑Phenyl N1: no hinge H‑bond acceptor; corresponding 6‑substituted derivatives typically show 2–5‑fold higher CDK2 IC50 values [3]
Quantified Difference	Approximately 2–5‑fold improvement in CDK2 IC50 when 4‑pyridyl replaces phenyl at N1 (class‑level estimate based on 2022 scaffold optimization) [3]
Conditions	CDK2 enzyme inhibition assay; molecular docking into CDK2 ATP‑binding site (PDB: 2B54) [3]

Why This Matters

Selection of the pyridin‑4‑yl regioisomer over the 3‑pyridyl or phenyl variants is critical for maximizing CDK2 hinge engagement, which directly impacts biochemical potency and the efficiency of subsequent lead optimization cycles.

• [1] Markwalder, J. A. et al. Synthesis and biological evaluation of 1-aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-one inhibitors of cyclin-dependent kinases. J. Med. Chem. 2004, 47, 5894–5911. View Source
• [2] PDB entry 2B54. Crystal structure of CDK2 in complex with a 1-aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-one inhibitor. RCSB Protein Data Bank, 2005. View Source
• [3] Xie, F. et al. Development of pyrazolo[3,4-d]pyrimidin-4-one scaffold as novel CDK2 inhibitors: Design, synthesis, and biological evaluation. Bioorg. Med. Chem. Lett. 2022, 70, 128803. View Source

In Vivo Xenograft Efficacy

The European Patent EP 2019101 A1 presents data (Figures 1–5) demonstrating that a 1‑(pyridin‑4‑yl)‑3‑isopropyl‑6‑substituted derivative significantly inhibits HCT116 colon carcinoma xenograft tumor growth in mice, with tumor volume reductions exceeding 60% relative to vehicle controls at tolerated doses [1]. The same patent notes that the prior‑art 1‑phenyl series (e.g., 1‑(2,6‑dichlorophenyl)‑containing compounds) lacks comparable in vivo antitumor efficacy data in the same xenograft models, suggesting that the pyridin‑4‑yl group confers a pharmacokinetic or pharmacodynamic advantage necessary for in vivo activity [2]. The unsubstituted parent thus represents the pharmacophoric entry point to a series with validated in vivo proof‑of‑concept, a feature not generally demonstrated for 1‑phenyl or 1‑alkyl analogs of the pyrazolo[3,4‑d]pyrimidin‑4‑one scaffold [1].

Xenograft Model Response

Class-level

Reported >60% tumor growth inhibition in HCT116 xenograft for 4‑pyridyl derivatives; not reported for 1‑(2,6‑dichlorophenyl) series

Supports in vivo model‑response interpretation

Oral administration, 14–21 day model

Evidence Dimension	In vivo antitumor efficacy in HCT116 xenograft model
Target Compound Data	1‑(Pyridin‑4‑yl)‑3‑isopropyl‑6‑substituted derivatives: tumor growth inhibition >60% at tolerated doses (EP 2019101 A1, Figures 1–5) [1]
Comparator Or Baseline	1‑(2,6‑Dichlorophenyl)‑3‑isopropyl‑6‑substituted analog (Compound P): xenograft efficacy data not disclosed; focus on in vitro CDK4/2 equipotency [2]
Quantified Difference	Qualitative in vivo efficacy achieved only for 1‑(pyridin‑4‑yl) series; no comparable xenograft tumor growth inhibition reported for 1‑(dichlorophenyl) series [1][2]
Conditions	HCT116 human colon carcinoma xenograft in mice; compound administered orally; tumor volume measured over 14–21 days [1]

Why This Matters

For drug discovery programs requiring translational confidence from in vitro CDK inhibition to in vivo tumor growth suppression, the 1‑(pyridin‑4‑yl) scaffold provides a direct connection to validated xenograft efficacy that is absent for the 1‑phenyl scaffold series.

• [1] GPC Biotech AG. Pyrazol[3,4-d]pyrimidin-4-one useful as kinase inhibitor. European Patent EP 2019101 A1, 2009. View Source
• [2] Kluge, A. F. et al. Pyrazolopyrimidinone kinase inhibitor. U.S. Patent Application Publication US 2010/0160350 A1, 2010. View Source

Procurement Application Scenarios

Focused CDK Inhibitor Library Construction

Medicinal chemistry teams designing parallel libraries for CDK SAR exploration should procure the unsubstituted 1‑(pyridin‑4‑yl) parent as the common synthetic intermediate. Its two free positions (C3 and C6) permit independent, modular derivatization—alkylation/acylation at C3 and Suzuki coupling or amide formation at C6—enabling systematic exploration of >1,500 potential analogs from a single building block [1]. The low molecular weight (213.20 Da) and favorable logP (0.3) ensure that final compounds retain ligand efficiency and drug‑likeness after decoration [2].

Biochemical CDK Panel Screening

CROs and academic screening centers evaluating CDK inhibitor selectivity should include this compound as the minimal pharmacophoric control. Its balanced pan‑CDK profile (CDK1/2/4/6/7/9) provides a reference point for distinguishing selective from broad‑spectrum inhibitors, as documented in the GPC Biotech patent program [1]. The compound’s aqueous solubility, indicated by its low computed logP, facilitates dosing in biochemical assay buffers without DMSO precipitation artifacts [2].

In Vivo Lead Optimization Starting Point

Drug discovery programs requiring proof‑of‑concept for oral antitumor activity should use the 1‑(pyridin‑4‑yl) scaffold as the core for lead optimization. The EP 2019101 A1 patent demonstrates that 6‑substituted derivatives of this parent achieve significant HCT116 xenograft tumor growth inhibition, providing a direct translational link from the pyridin‑4‑yl core to in vivo efficacy [1]. Procurement of the parent compound enables internal synthesis of the patent‑exemplified derivatives for head‑to‑head efficacy comparisons.

Application

Selection Property

Validation Focus

CDK inhibitor library design

Unsubstituted core with two derivatization vectors

Scaffold derivatization efficiency

CDK selectivity panel screening

Reported multi‑CDK engagement context

Kinase panel selectivity interpretation

In vivo xenograft model‑response studies

Reported HCT116 xenograft tumor growth inhibition context

Model‑response endpoint review

• [1] GPC Biotech AG. Pyrazol[3,4-d]pyrimidin-4-one useful as kinase inhibitor. European Patent EP 2019101 A1, 2009. View Source
• [2] Kluge, A. F. et al. Pyrazolopyrimidinone kinase inhibitor. U.S. Patent Application Publication US 2010/0160350 A1, 2010. View Source